Cas no 356068-97-8 (N-Desethyl Sunitinib)
N-methyl sunitinib (su-12662) is a metabolite of sunitinib Sunitinib is potent, ATP competitive for VEGFR, PDGFR β And kit inhibitors, which can inhibit VEGFR -1, VEGFR -2, VEGFR -3, PDGFR β And kit activity, with Ki values of 2, 9, 17,8, and 4 nm, respectively

N-Desethyl Sunitinib structure
Product Name:N-Desethyl Sunitinib
CAS No:356068-97-8
Molecular Formula:C20H23N4O2F
Molecular Weight:370.42062
MDL:MFCD18252482
CID:834100
PubChem ID:10292573
N-Desethyl Sunitinib Properties
Names and Identifiers
-
- SU11248
- N-Desethyl Sunitinib
- N-[2-(ethylamino)ethyl]-5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide
- 1H-Pyrrole-3-carboxamide,N-[2-(ethylamino)ethyl]-5-[(Z)-(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl
- CS-1204
- SU11662
- SU-11662
- 5-[((3Z)-5-Fluoro-2-oxo-1,2-dihydroindol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylaminoethyl)amide
- SCHEMBL2115189
- 5-(5-Fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid(2-ethylamino-ethyl)-amide
- BCP20914
- N-DesethylSunitinib
- 42LJ35612R
- SU-12662
- 5-[5-fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylamino-ethyl)-amide
- 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylamino-ethyl)-amide
- UNII-42LJ35612R
- AKOS030526789
- DA-56071
- HY-10873
- SU11662;SU 11662;SU-11662
- 356068-97-8
- N-Desethyl Sunitinib?
- Q27258553
- BDBM50564446
- 1H-PYRROLE-3-CARBOXAMIDE, N-(2-(ETHYLAMINO)ETHYL)-5-((Z)-(5-FLUORO-1,2-DIHYDRO-2-OXO-3H-INDOL-3-YLIDENE)METHYL)-2,4-DIMETHYL-
- LIZNIAKSBJKPQC-GDNBJRDFSA-N
- N-(2-(ETHYLAMINO)ETHYL)-5-((Z)-(5-FLUORO-1,2-DIHYDRO-2-OXO-3H-INDOL-3-YLIDENE)METHYL)-2,4-DIMETHYL-1H-PYRROLE-3-CARBOXAMIDE
- CHEMBL3542344
- MS-25958
- F84909
- 1ST10794
- 5-(5-Fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylamino-ethyl)-amide
- DTXSID10437828
-
- MDL: MFCD18252482
- InChIKey: LIZNIAKSBJKPQC-GDNBJRDFSA-N
- Inchi: InChI=1S/C20H23FN4O2/c1-4-22-7-8-23-20(27)18-11(2)17(24-12(18)3)10-15-14-9-13(21)5-6-16(14)25-19(15)26/h5-6,9-10,22,24H,4,7-8H2,1-3H3,(H,23,27)(H,25,26)/b15-10-
- SMILES: O=C1NC2=CC=C(F)C=C2/C1=C/C3=C(C)C(C(NCCNCC)=O)=C(C)N3
Computed Properties
- Exact Mass: 370.18100
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 7
- Monoisotopic Mass: 370.18050415g/mol
- Heavy Atom Count: 27
- Complexity: 597
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 86Ų
Experimental Properties
- LogP: 3.52240
- PSA: 86.02000
- Boiling Point: 574.4±50.0 °C at 760 mmHg
- Melting Point: 280 °C (decomposition)
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
- Flash Point: 301.2±30.1 °C
- Solubility: Almost insoluble (0.096 g/l) (25 º C),
- Density: 1.265±0.06 g/cm3 (20 ºC 760 Torr),
N-Desethyl Sunitinib Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P007APM-1mg |
N-Desethyl Sunitinib |
356068-97-8 | ≥95% | 1mg |
$58.00 | 2025-02-21 | |
A2B Chem LLC | AD39674-1mg |
N-Desethyl Sunitinib |
356068-97-8 | ≥95% | 1mg |
$62.00 | 2024-04-20 | |
Aaron | AR007AXY-5mg |
N-Desethyl Sunitinib |
356068-97-8 | 99% | 5mg |
$185.00 | 2025-01-23 | |
Ambeed | A776839-50mg |
(Z)-N-(2-(Ethylamino)ethyl)-5-((5-fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxamide |
356068-97-8 | 95+% | 50mg |
$1949.0 | 2025-02-20 | |
Crysdot LLC | CD31002129-5mg |
N-Desethyl Sunitinib |
356068-97-8 | 98+% | 5mg |
$198 | ||
DC Chemicals | DC23990-100 mg |
N-Desethyl Sunitinib |
356068-97-8 | >98% | 100mg |
$600.0 | 2022-02-28 | |
eNovation Chemicals LLC | D551875-5mg |
N-Desethyl Sunitinib |
356068-97-8 | 98% | 5mg |
$285 | 2022-09-05 | |
MedChemExpress | HY-10873-10mM*1mLinDMSO |
N-Desethyl Sunitinib |
356068-97-8 | 99.63% | 10mM*1mLinDMSO |
¥3150 | 2022-09-30 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N18270-5mg |
N-[2-(ethylamino)ethyl]-5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide |
356068-97-8 | 5mg |
¥4622.0 | 2021-09-08 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-212179-1 mg |
N-Desethyl Sunitinib, |
356068-97-8 | ≥96% | 1mg |
¥2,294.00 | 2023-07-11 |
N-Desethyl Sunitinib Suppliers
Artis.bioche
(CAS:356068-97-8)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:356068-97-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:356068-97-8)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/
N-Desethyl Sunitinib Related Literature
-
Suvendu Giri,Jeganathan Manivannan,Bhuvaneswari Srinivasan,Lakshmikirupa Sundaresan,Palanivel Gajalakshmi,Suvro Chatterjee RSC Adv. 2018 8 20211
Recommended suppliers
Amadis Chemical Company Limited
(CAS:356068-97-8)N-Desethyl Sunitinib

Purity:99%
Quantity:5mg
Price($):320.0